5-[(4-bromophenyl)sulfanyl]-4-methyl-1,2,3-thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“5-(4-Bromophenyl)sulfanyl-4-methylthiadiazole” is a chemical compound that contains a thiadiazole ring, which is a type of heterocyclic compound. The molecule also contains a bromophenyl group and a sulfanyl group attached to the thiadiazole ring .
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques like NMR, IR, UV/VIS, and Mass spectroscopy . The exact structure of “5-(4-Bromophenyl)sulfanyl-4-methylthiadiazole” would require experimental data .Chemical Reactions Analysis
The chemical reactions involving “5-(4-Bromophenyl)sulfanyl-4-methylthiadiazole” would depend on the reaction conditions and the reactants involved. The bromophenyl group might undergo nucleophilic aromatic substitution reactions .Scientific Research Applications
Antimicrobial and Antitubercular Activities
- Compounds related to 5-(4-Bromophenyl)sulfanyl-4-methylthiadiazole have been investigated for their potent antibacterial activities against both Gram-negative and Gram-positive bacteria, as well as their moderate inhibitory effects on enzymes like α-chymotrypsin. Specifically, derivatives of 1,3,4-oxadiazole have shown remarkable antibacterial potential in vitro, suggesting their utility in developing new antibacterial agents (Siddiqui et al., 2014).
- A new class of 5-substituted-2-[(3,5-dinitrobenzyl)sulfanyl]-1,3,4-oxadiazoles and thiadiazoles demonstrated outstanding in vitro activity against Mycobacterium tuberculosis, including multidrug-resistant strains, with minimal inhibitory concentration values as low as 0.03 μM. These compounds have a highly selective antimycobacterial effect, showcasing potential as novel antituberculosis agents (Karabanovich et al., 2016).
Antioxidant and Anticancer Properties
- Research into heterocyclic derivatives, including 1,3,4-oxadiazole and pyrazole novel derivatives, has identified compounds with moderate inhibitory effects on cancer cell lines and significant antioxidant, analgesic, and anti-inflammatory actions. These findings support the potential of such compounds in the development of new treatments for cancer and inflammation-related diseases (Faheem, 2018).
Corrosion Inhibition
- Compounds structurally similar to 5-(4-Bromophenyl)sulfanyl-4-methylthiadiazole have been evaluated for their role as corrosion inhibitors, particularly in protecting mild steel in sulfuric acid media. The effectiveness of these inhibitors is attributed to their adsorption on the metal surface, suggesting applications in materials science and engineering to enhance the lifespan and reliability of metal structures (Bouklah et al., 2006).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-(4-bromophenyl)sulfanyl-4-methylthiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2S2/c1-6-9(14-12-11-6)13-8-4-2-7(10)3-5-8/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCPMYKPPQBNSJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)SC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.